N-allyl-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: 2-[2-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-prop-2-enylacetamide
• InChI: InChI=1S/C17H19N3O2S2/c1-3-8-18-15(21)9-14-10-23-17(20-14)24-11-16(22)19-13-6-4-12(2)5-7-13/h3-7,10H,1,8-9,11H2,2H3,(H,18,21)(H,19,22)
• InChI Key: JQVLFRJACHQSHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NCC=C
• Molecular Formula: C17H19N3O2S2
• Molecular Weight: 361.5 g/mol

Description

Molecular Structure Analysis

Thiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazoles have been found to exhibit a wide range of biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Scientific Research Applications

Anticancer Activities

N-allyl-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide derivatives have shown promise as anticancer agents. Certain derivatives have demonstrated significant cytotoxic activities against tumor cell lines like MCF-7 and A549. For instance, specific compounds exhibited high selectivity and cytotoxicity, indicating potential as effective anticancer drugs (Çevik et al., 2020), (Evren et al., 2019), (Kovalenko et al., 2012).

Antimicrobial Activity

Some derivatives of N-allyl-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide have exhibited notable antimicrobial properties. These compounds have been effective against various microbial strains, showcasing their potential in developing new antimicrobial agents (Fahim & Ismael, 2019), (Tang et al., 2019).

Anti-Diabetic Potentials

Derivatives of N-allyl-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide have shown potent inhibitory potential against enzymes like α-glucosidase, which is crucial for diabetes management. The in vitro and in silico studies on these derivatives indicate their capability as valuable anti-diabetic agents (Abbasi et al., 2020).

Optoelectronic Properties

Certain derivatives of N-allyl-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide, when used in polythiophenes, have displayed interesting optoelectronic properties, making them potential candidates for applications in electronic devices (Camurlu & Guven, 2015).